Cas no 194240-79-4 (3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone)

• Product Name: 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone
• CAS No: 194240-79-4
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919161
• Update Time: 2025-06-08

3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-6-methyl-2(1H)-pyridone
• 3-(2,4-Dichlorophenyl)-2-hydroxy-6-methylpyridine
• 3-(2,4-dichlorophenyl)-6-methyl-1H-pyridin-2-one
• 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone

• Inchi： 1S/C12H9Cl2NO/c1-7-2-4-10(12(16)15-7)9-5-3-8(13)6-11(9)14/h2-6H,1H3,(H,15,16)
• InChI Key： ZXLVFIMVNWNBMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC=C(C)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone

Comprehensive Overview of 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone (CAS No. 194240-79-4)

3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone, with the CAS number 194240-79-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridone class, characterized by its unique structural framework combining a dichlorophenyl moiety with a methyl-substituted pyridone ring. Its molecular formula, C₁₂H₉Cl₂NO, reflects its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone has surged due to their role as intermediates in synthesizing bioactive molecules. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing efficacy in target-specific applications. The compound's chlorinated aromatic system enhances its lipophilicity, making it a candidate for studies involving membrane permeability and bioavailability—a hot topic in modern medicinal chemistry.

From an environmental perspective, the degradation pathways and ecological impact of chlorinated compounds like CAS 194240-79-4 are frequently debated. Sustainable synthesis methods, such as green chemistry approaches, are now being explored to minimize waste and energy consumption during production. This aligns with global trends toward eco-friendly chemical manufacturing, a subject heavily searched in academic and industrial forums.

The compound’s potential applications extend to crop protection, where derivatives of pyridone are investigated for their fungicidal or herbicidal properties. With the growing need for high-efficiency agrochemicals, 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone is often discussed in the context of resistance management—a key concern for farmers and agronomists worldwide. Searches for "next-generation agrochemical intermediates" frequently highlight such compounds.

Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 194240-79-4. These methods ensure purity and consistency, which are critical for regulatory compliance and reproducibility in research. The compound’s spectral data is often cataloged in open-access databases, addressing the scientific community’s demand for transparent chemical information.

In material science, the π-conjugated system of 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone offers intriguing possibilities for organic electronics, such as OLEDs or conductive polymers. This aligns with the surge in searches for "organic semiconductor materials" as industries seek alternatives to silicon-based components.

Safety profiles and toxicological studies of 194240-79-4 remain a priority, especially given the stringent regulations in the EU REACH and US EPA frameworks. Researchers emphasize risk assessment protocols to ensure safe handling, a topic frequently queried in occupational health forums.

In summary, 3-(2,4-Dichlorophenyl)-6-methyl-2(1H)-pyridone (CAS 194240-79-4) exemplifies the intersection of innovation and practicality in chemical research. Its versatility across pharmaceuticals, agrochemicals, and advanced materials ensures its relevance in addressing contemporary scientific and industrial challenges.